Cas no 799012-78-5 (5-Chloro-thiophene-2-carboxylic Acid)

5-Chloro-thiophene-2-carboxylic Acid structure
799012-78-5 structure
Product Name:5-Chloro-thiophene-2-carboxylic Acid
CAS No:799012-78-5
Molecular Formula:C8H8NO2SCl
Molecular Weight:217.673
CID:3278528
PubChem ID:53235992

5-Chloro-thiophene-2-carboxylic Acid Properties

Names and Identifiers

    • 2-THIOPHENECARBOXAMIDE, 5-CHLORO-N-[(2S)-OXIRANYLMETHYL]-
    • 5-Chloro-thiophene-2-carboxylic acid oxiranylMethyl-aMide
    • LLRCNCXTSFGOGG-YFKPBYRVSA-N
    • SCHEMBL946532
    • 5-Chloro-N-[[(2S)-oxiran-2-yl]methyl]thiophene-2-carboxamide
    • 799012-78-5
    • (S)-5-Chloro-N-(oxiran-2-ylmethyl)thiophene-2-carboxamide
    • 5-Chloro-N-[(2S)-oxiran-2-ylmethyl]thiophene-2-carboxamide
    • 809-898-6
    • 5-Chloro-thiophene-2-carboxylic Acid; 2-Thiophenecarboxamide, 5-chloro-N-[(2S)-2-oxiranylmethyl]-; 5-Chloro-N-[[(2S)-oxiran-2-yl]methyl]thiophene-2-carboxamide
    • 5-Chloro-N-(((S)-oxiran-2-yl)methyl)thiophene-2-carboxamide
    • 5-Chloro-N-[(2S)-2-oxiranylmethyl]-2-thiophenecarboxamide
    • 5-chloro-thiophene-2-carboxylic acid
    • InChIKey: LLRCNCXTSFGOGG-YFKPBYRVSA-N
    • Inchi: InChI=1S/C8H8ClNO2S/c9-7-2-1-6(13-7)8(11)10-3-5-4-12-5/h1-2,5H,3-4H2,(H,10,11)/t5-/m0/s1
    • SMILES: C1C(O1)CNC(=O)C2=CC=C(S2)Cl

Computed Properties

  • Exact Mass: 216.9964274Da
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 216.9964274Da
  • Heavy Atom Count: 13
  • Complexity: 214
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.9
  • Topological Polar Surface Area: 69.9Ų

Experimental Properties

  • Boiling Point: 381.8±27.0 °C at 760 mmHg
  • Melting Point: No date available
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C
  • Flash Point: 184.7±23.7 °C
  • Color/Form: No date available
  • Density: 1.4±0.1 g/cm3

5-Chloro-thiophene-2-carboxylic Acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
TRC
C411825-50mg
5-Chloro-thiophene-2-carboxylic Acid
799012-78-5
50mg
$138.00 2023-05-18

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